Cas no 1576137-25-1 (N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide)

• Product Name: N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide
• CAS No: 1576137-25-1
• MF: C₁₀H₁₅N₃O₄S
• MW: 273.308800935745
• CID: 5697528
• PubChem ID: 62663855
• Update Time: 2025-06-10

N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1576137-25-1
• EN300-1168001
• AKOS011957721
• N-[2-(ETHYLAMINO)ETHYL]-4-NITROBENZENE-1-SULFONAMIDE
• N-[2-(Ethylamino)ethyl]-4-nitrobenzenesulfonamide
• N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C10H15N3O4S/c1-2-11-7-8-12-18(16,17)10-5-3-9(4-6-10)13(14)15/h3-6,11-12H,2,7-8H2,1H3
• InChI Key： MUYBMJJLVCRXKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCCNCC)(=O)=O

Computed Properties

• Exact Mass: 273.07832714g/mol
• Monoisotopic Mass: 273.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide

N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide (CAS No. 1576137-25-1): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide (CAS No. 1576137-25-1) is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound, also known by its systematic name N-(2-(ethylamino)ethyl)-4-nitrobenzenesulfonamide, is characterized by its aromatic ring, nitro group, and sulfonamide functionality, which collectively contribute to its diverse chemical properties and biological activities.

The molecular formula of N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide is C₁₀H₁₃N₃O₄S, with a molecular weight of approximately 263.29 g/mol. Its structural features make it an interesting candidate for various chemical reactions and biological studies. The presence of the nitro group imparts strong electron-withdrawing properties, while the sulfonamide group provides polarity and hydrogen-bonding capabilities, making the compound suitable for a wide range of applications.

In the realm of pharmaceutical research, N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide has shown promise as a potential therapeutic agent. Recent studies have explored its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The researchers also noted that the compound's mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory effects, N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide has also been investigated for its potential as an anti-cancer agent. A 2023 study in Cancer Research demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The researchers found that the compound targeted key signaling pathways involved in cell survival and proliferation, such as the PI3K/AKT and MAPK pathways. These findings suggest that N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide could be a valuable lead compound for the development of novel cancer therapeutics.

The synthesis of N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide is well-documented in the literature. A common synthetic route involves the reaction of 4-nitrobenzenesulfonyl chloride with N-(2-aminoethyl)ethanamine under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production. The synthetic process can be further optimized to enhance efficiency and reduce environmental impact, aligning with the principles of green chemistry.

In addition to its pharmaceutical applications, N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide has found use in other areas of chemical research. For example, it has been employed as a reagent in organic synthesis due to its ability to participate in various functional group transformations. Its unique electronic properties make it a valuable tool for probing reaction mechanisms and developing new synthetic methodologies.

The safety profile of N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide is an important consideration for both research and industrial applications. While detailed toxicological data are still being gathered, preliminary studies suggest that the compound is relatively safe when handled under appropriate conditions. However, standard safety protocols should always be followed to minimize any potential risks associated with its use.

In conclusion, N-2-(ethylamino)ethyl-4-nitrobenzene-1-sulfonamide (CAS No. 1576137-25-1) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.